Cas no 94549-42-5 (Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-)

• Product Name: Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-
• CAS No: 94549-42-5
• MF: C₂₀H₁₈O₃
• MW: 306.355125904083
• CID: 816313
• PubChem ID: 270795
• Update Time: 2025-04-19

Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[3-(hydroxymethyl)-1,4-dimethyl-2-naphthalenyl]-
• DTXSID30297067
• 94549-42-5
• 2-[3-(hydroxymethyl)-1,4-dimethylnaphthalen-2-yl]benzoic acid
• NSC-113561
• NSC113561

• Inchi： 1S/C20H18O3/c1-12-14-7-3-4-8-15(14)13(2)19(18(12)11-21)16-9-5-6-10-17(16)20(22)23/h3-10,21H,11H2,1-2H3,(H,22,23)
• InChI Key： GAANUVRKPNMSRJ-UHFFFAOYSA-N
• SMILES： OCC1C(C)=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 306.126
• Monoisotopic Mass: 306.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 495.4°Cat760mmHg
• Flash Point: 267.5°C
• Refractive Index: 1.662
• PSA: 57.53000
• LogP: 4.31410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes